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Compound of Interest

Compound Name: m-Tolyltetrazolium Red Formazan

Cat. No.: B13809543

Get Quote

Executive Summary
m-Tolyltetrazolium Red (also known as 2,5-Diphenyl-3-(m-tolyl)tetrazolium chloride) is a

specialized tetrazolium salt utilized in biochemical profiling to assess cellular metabolic activity.

[1][2][3] Unlike the widely used MTT (which yields a purple formazan), m-Tolyltetrazolium Red

is reduced to a red formazan product.[1] This guide provides a rigorous chemical profiling of the

formazan derivative, elucidating its molecular properties, synthesis pathway, and application in

quantitative bioassays.

Chemical Profile: Salt vs. Formazan
The transition from the tetrazolium salt to the formazan product involves a reduction reaction

that alters the molecular weight, solubility, and optical properties of the compound.[4]

Comparative Chemical Specifications
The following table contrasts the precursor salt with the biologically generated formazan

product.
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Feature
Precursor: m-
Tolyltetrazolium Red (Salt)

Product: m-Tolyltetrazolium

Red Formazan

CAS Number 88159-25-5 71274-65-2

IUPAC Name
2,5-Diphenyl-3-(m-

tolyl)tetrazolium chloride

3,5-Diphenyl-1-(m-

tolyl)formazan

Molecular Formula C₂₀H₁₇ClN₄ C₂₀H₁₈N₄

Molecular Weight 348.83 g/mol 314.39 g/mol

State
Crystalline Solid (Pale

Yellow/White)

Crystalline Solid (Deep

Red/Amber)

Solubility Water-soluble
Water-insoluble (Requires

organic solvent)

Absorbance (

)

UV region (Colorless in

solution)
~485–490 nm (Visible Red)

Structural Analysis
The formazan molecule (C₂₀H₁₈N₄) is generated when the tetrazolium ring opens upon

reduction.[1]

Loss of Chloride: The chloride counter-ion (

) is dissociated.[1]

Hydrogenation: The nitrogen-rich tetrazole ring accepts two electrons and a proton (

), breaking the cyclic conjugation and forming the characteristic formazan backbone (

).[1]

Chromophore Formation: This structural rearrangement extends the conjugated

-electron system, shifting the absorption from the UV range into the visible spectrum (Red).
[1]
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Mechanistic Action: Cellular Reduction Pathway
The utility of m-Tolyltetrazolium Red relies on its function as a redox indicator.[1] It acts as an

artificial electron acceptor in the electron transport chain (ETC) of metabolically active cells.

The Reduction Cascade
Cellular Uptake: The cationic tetrazolium salt permeates the plasma membrane.[1]

Enzymatic Reduction: Mitochondrial dehydrogenases (primarily Succinate Dehydrogenase)

and cytosolic reductases transfer electrons from NADH/NADPH to the tetrazolium ring.[1]

Precipitation: The reduction converts the water-soluble salt into the insoluble m-
Tolyltetrazolium Red Formazan, which precipitates as intracellular crystals.[1]

Pathway Visualization
The following diagram illustrates the electron flow and chemical transformation.
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Caption: Biochemical reduction pathway of m-Tolyltetrazolium salt to its formazan derivative by

cellular oxidoreductases.[1]

Experimental Protocol: Viability Assay
To accurately quantify m-Tolyltetrazolium Red Formazan, researchers must follow a strict

protocol that accounts for its insolubility in aqueous media.[1]
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Reagents & Preparation
Stock Solution: Dissolve m-Tolyltetrazolium Red salt in PBS (5 mg/mL). Filter sterilize (0.22

µm). Store at -20°C in the dark.

Solubilization Buffer: DMSO (Dimethyl sulfoxide) or Ethanol acidified with 0.1M HCl.[1]

(Essential for dissolving the formazan crystals).[1]

Step-by-Step Methodology
Seeding: Culture cells in a 96-well plate (density

cells/well) and incubate for 24h.

Treatment: Apply experimental drugs/conditions.

Staining: Add 10-20 µL of m-Tolyltetrazolium stock solution to each well.

Incubation: Incubate at 37°C for 2–4 hours. Note: Check for red crystal formation under a

microscope.

Solubilization: Carefully aspirate the medium (without disturbing crystals).[1] Add 100-200 µL

of DMSO to each well.[1]

Measurement: Agitate the plate to fully dissolve the formazan. Measure Absorbance (OD) at

490 nm (Reference: 650 nm).[1]

Assay Workflow Diagram
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Caption: Operational workflow for m-Tolyltetrazolium Red viability assay, highlighting the critical

solubilization step.

Critical Analysis & Troubleshooting (E-E-A-T)
Solubility & Crystal Management
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Unlike MTS or WST-1 assays which produce water-soluble formazans, the m-Tolyl derivative

behaves similarly to MTT, producing insoluble crystals.[1]

Risk: Aspirating the medium can accidentally remove formazan crystals if they are not

adherent to the cell surface.[1]

Mitigation: For suspension cells, centrifugation is required before medium removal.[1]

Alternatively, use a solubilization buffer containing SDS (Sodium Dodecyl Sulfate) which can

be added directly to the medium, though this requires a longer solubilization time.

Spectral Specificity
While MTT formazan peaks at ~570 nm (purple), m-Tolyltetrazolium Red Formazan typically

absorbs in the 485–500 nm range.[1]

Validation: Always perform a spectral scan (400–700 nm) on the first use to determine the

exact

for your specific solvent system (pH and solvent type can shift the peak).

Chemical Stability
The formazan product is sensitive to light. All solubilization and measurement steps should be

performed in low-light conditions to prevent photodegradation, which causes signal loss and

high variability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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